Cas no 905787-45-3 (N-(5-chloro-2-methoxyphenyl)-2-(3-cyano-6-methylpyridin-2-yl)sulfanylacetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-(3-cyano-6-methylpyridin-2-yl)sulfanylacetamide
• CAS No: 905787-45-3
• MF: C₁₆H₁₄ClN₃O₂S
• MW: 347.819261074066
• CID: 5426745
• Update Time: 2025-11-05

N-(5-chloro-2-methoxyphenyl)-2-(3-cyano-6-methylpyridin-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-(3-cyano-6-methylpyridin-2-yl)sulfanylacetamide

• Inchi： 1S/C16H14ClN3O2S/c1-10-3-4-11(8-18)16(19-10)23-9-15(21)20-13-7-12(17)5-6-14(13)22-2/h3-7H,9H2,1-2H3,(H,20,21)
• InChI Key： RFEYJBHOSHIMLI-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)CSC1=NC(C)=CC=C1C#N

Additional information on N-(5-chloro-2-methoxyphenyl)-2-(3-cyano-6-methylpyridin-2-yl)sulfanylacetamide

Market Research and Analysis of N-(5-chloro-2-methoxyphenyl)-2-(3-cyano-6-methylpyridin-2-yl)sulfanylacetamide in the Chemical-Biomedical Field

The compound N-(5-chloro-2-methoxyphenyl)-2-(3-cyano-6-methylpyridin-2-yl)sulfanylacetamide, identified by the CAS number 905787-45-3, has garnered significant attention in the chemical-biomedical industry due to its unique structural properties and potential applications in drug development. This research brief aims to provide a comprehensive analysis of the current market landscape, including its research background, demand, purpose, methodology, results, and conclusions.

The compound exhibits a complex structure characterized by a sulfanyl group attached to an acetamide moiety, which is further connected to a substituted phenyl ring and a pyridine derivative. These structural features contribute to its potential as a lead compound in various therapeutic areas, including oncology and infectious diseases. Recent studies have highlighted its promising biological activities, such as anti-inflammatory and anti-proliferative effects, which have positioned it as a valuable asset in preclinical research.

Market demand for this compound is driven by its role in drug discovery pipelines and its increasing use as an intermediate in the synthesis of bioactive molecules. The global pharmaceutical industry's focus on developing novel therapies has intensified the need for high-quality chemical intermediates like 905787-45-3. Additionally, the growing emphasis on personalized medicine and targeted therapies has further elevated the importance of such compounds in research settings.

To assess the market potential of N-(5-chloro-2-methoxyphenyl)-2-(3-cyano-6-methylpyridin-2-yl)sulfanylacetamide, this analysis employs a combination of literature reviews, market trend analyses, and supplier evaluations. The methodology involves identifying key players in the supply chain, analyzing their production capacities, and assessing their ability to meet the growing demand for this compound. Furthermore, the study evaluates the competitive landscape by examining pricing trends and identifying emerging markets with high growth potential.

The results indicate that there is a robust demand for this compound across various regions, particularly in North America and Europe, where pharmaceutical R&D activities are highly concentrated. However, emerging markets in Asia-Pacific are also showing significant growth due to increasing investments in healthcare infrastructure and drug development initiatives. Key suppliers are actively expanding their production capabilities to cater to this rising demand while maintaining high standards of quality and regulatory compliance.

In conclusion, N-(5-chloro-2-methoxyphenyl)-2-(3-cyano-6-methylpyridin-2-yl)sulfanylacetamide holds substantial promise in advancing therapeutic innovations within the chemical-biomedical sector. Its unique chemical properties and versatile applications make it a critical component in modern drug discovery processes. As market dynamics continue to evolve, stakeholders are encouraged to monitor emerging trends closely to capitalize on opportunities for growth and innovation.